Sol–gel transition accelerated by the co-assembly of two components in supramolecular hydrogels
Physical Chemistry Chemical Physics Pub Date: 2015-09-14 DOI: 10.1039/C5CP04800A
Abstract
N-Palmitoyl-Gly-His (PalGH) and glycerol 1-monopalmitate (GMP) in water co-assembled into fibrils with twisted ribbon structures and formed a homogeneous network, resulting in gel formation. Shaking the gel easily broke the fibril network leading to a sol in which high and low fibril density regions exist. After a period at room temperature, the higher density regions became interconnected. The spontaneous sol–gel transition did not take place for a gel made from only PalGH. Also, during the transition, the aggregation state of the co-assembly remained unchanged at a molecular level, unlike the fibril network. Thus, it can be claimed that the sol–gel transition is not associated with the assembled molecular configuration, but with the change in the fibril network. This knowledge might be useful for understanding and controlling sol–gel transition, thereby leading to the design and functionalization of hydrogels.
Recommended Literature
- [1] Building ultramicropores within organic polymers based on a thermosetting cyanate ester resin†
- [2] Broadly tuning Bi3+ emission via crystal field modulation in solid solution compounds (Y,Lu,Sc)VO4:Bi for ultraviolet converted white LEDs
- [3] Brief survey on organometalated antibacterial drugs and metal-based materials with antibacterial activity
- [4] Book reviews
- [5] Building three-dimensional nanostructures with active enzymes by surface templated layer-by-layer assembly†
- [6] Beyond the spin model: exchange coupling in molecular magnets with unquenched orbital angular momenta†
- [7] Characterisation of three terpene synthases for β-barbatene, β-araneosene and nephthenol from social amoebae†
- [8] Characterization and modelling of Langmuir interfaces with finite elasticity†
- [9] Centrosymmetric to noncentrosymmetric structural transformation of new quaternary selenides induced by isolated dimeric [Sn2Se4] units: from Ba8Ga2Sn7Se18 to Ba10Ga2Sn9Se22†
- [10] C–H oxidation by hydroxo manganese(v) porphyrins: a DFT study†
